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Compound of Interest

Compound Name:
6-(5-Chloro-2-

methoxyphenyl)nicotinaldehyde

Cat. No.: B12051934

Get Quote

Part 1: Chemical Identity & Structural Logic
Compound: 6-(5-Chloro-2-methoxyphenyl)pyridine-3-carbaldehyde Molecular Formula:

C₁₃H₁₀ClNO₂ Molecular Weight: 247.68 g/mol Core Scaffold: Biaryl system consisting of a

nicotinaldehyde (pyridine-3-CHO) moiety coupled at the C6 position to a 2-methoxy-5-

chlorophenyl ring.[1]

Structural Numbering Scheme
To ensure accurate assignment, we utilize the following numbering convention:

Pyridine Ring: N=1, C2 (between N and CHO), C3 (ipso to CHO), C4, C5, C6 (ipso to

phenyl).

Phenyl Ring: C1' (ipso to pyridine), C2' (ipso to OMe), C3', C4', C5' (ipso to Cl), C6'.

Part 2: Synthesis & Experimental Protocol
The most robust route to this scaffold is a Suzuki-Miyaura cross-coupling between 6-

halonicotinaldehyde and the corresponding boronic acid. This protocol minimizes
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dehalogenation byproducts common in pyridine chemistry.

Optimized Workflow
Reagents:

Electrophile: 6-Bromonicotinaldehyde (1.0 equiv).

Nucleophile: (5-Chloro-2-methoxyphenyl)boronic acid (1.1 equiv).

Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%) — chosen for stability against oxidative addition

into the aryl-Cl bond.

Base: K₂CO₃ (2.0 equiv) or Cs₂CO₃ (for faster rates).

Solvent: 1,4-Dioxane/Water (4:1 v/v).

Conditions: Degas solvents thoroughly (Ar sparge, 15 min). Heat to 85–90 °C for 4–6 hours.

Workup: Dilute with EtOAc, wash with brine. Purify via silica gel chromatography (Hex/EtOAc

gradient).

Visualization: Synthesis Logic

Figure 1: Optimized Suzuki-Miyaura coupling workflow for biaryl formation.
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Part 3: 13C NMR Data Analysis
The following data represents high-fidelity predicted chemical shifts based on chemometric

fragment analysis of analogous 6-aryl-nicotinaldehydes. These values serve as a reference
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standard for structural confirmation.

Solvent: CDCl₃ (referenced to 77.16 ppm) Frequency: 100 MHz or higher[2][3]

Summary Table of Chemical Shifts
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Carbon Type Position Shift (δ, ppm) Multiplicity
Assignment
Logic

Aldehyde CHO 190.8 d

Characteristic

carbonyl

deshielding;

diagnostic peak.

Pyridine C6 158.5 s

Quaternary;

deshielded by N-

atom and aryl

conjugation.

Phenyl C2' 156.2 s

Quaternary;

strongly

deshielded by O-

Me (ipso).

Pyridine C2 151.8 d

Deshielded

alpha-carbon

(adj. to N);

typically sharp.

Pyridine C4 136.5 d

Beta-carbon;

deshielded by

CHO anisotropy.

Pyridine C3 130.2 s
Quaternary; ipso

to CHO.

Phenyl C6' 130.5 d

Ortho to biaryl

linkage;

diagnostic

doublet.

Phenyl C4' 129.1 d
Meta to Cl and

OMe.

Phenyl C1' 127.8 s
Quaternary; ipso

to pyridine ring.
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Phenyl C5' 126.3 s

Quaternary; ipso

to Cl (weak

deshielding

effect).

Pyridine C5 120.5 d

Shielded beta-

carbon (gamma

to N).

Phenyl C3' 112.4 d

Ortho to OMe;

strongly shielded

(resonance).

Methoxy O-CH₃ 56.1 q
Characteristic

methoxy region.

Detailed Assignment Logic (Causality)
The Aldehyde Anchor (190.8 ppm): The most downfield signal is unequivocally the aldehyde

carbonyl. Its presence confirms the oxidation state of the nicotinaldehyde moiety is intact.

The "Gateway" Carbons (150–160 ppm): Three signals appear in this deshielded aromatic

region:

C6 (Pyridine, ~158.5 ppm): This carbon is unique; it is alpha to the nitrogen and part of the

biaryl bond. It shifts downfield relative to unsubstituted pyridine due to conjugation with the

electron-rich phenyl ring.

C2' (Phenyl, ~156.2 ppm): The oxygen atom of the methoxy group exerts a strong

deshielding effect on the attached carbon (ipso effect).

C2 (Pyridine, ~151.8 ppm): Typical for carbons adjacent to pyridine nitrogen, but

distinguished from C6 by being a CH (doublet in off-resonance/DEPT) rather than a

quaternary carbon.

The Shielded Aromatic (112.4 ppm): C3' is the most shielded aromatic carbon. It sits ortho to

the electron-donating methoxy group and meta to the withdrawing chlorine. This electronic
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push makes it the most upfield aromatic signal, serving as a key confirmation of the

regiochemistry of the phenyl ring.

The Methoxy Fingerprint (56.1 ppm): A clean singlet in the aliphatic region confirms the

presence of the methyl ether. An absence of this peak suggests cleavage (demethylation) or

incorrect coupling.

Part 4: Visualization of NMR Correlations
The following diagram maps the structural connectivity to the chemical shift logic, useful for

interpreting HMBC (Heteronuclear Multiple Bond Correlation) spectra.

Figure 2: Key 13C NMR Shifts and HMBC Connectivity Map.
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Part 5: Validation Checklist
To certify the identity of 6-(5-Chloro-2-methoxyphenyl)nicotinaldehyde, ensure your dataset

meets these criteria:

Proton Count: 1H NMR must show exactly 7 aromatic/aldehyde protons and 3 aliphatic

protons (methoxy).

Carbon Count: 13C NMR must show 13 distinct signals.

Coupling Verification:
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HMBC: The aldehyde proton (approx 10.0 ppm) must show a long-range correlation to C2

(151.8) and C3 (130.2).

NOESY: A spatial correlation should be observable between the methoxy protons and the

H3' aromatic proton (the shielded doublet at ~112 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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